(1S,3R,4R)-4-Amino-3-(Boc-amino)-cyclohexanecarboxylic acid ethyl ester

• IUPAC Name: ethyl (1S,3R,4R)-4-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
• InChI: InChI=1S/C14H26N2O4/c1-5-19-12(17)9-6-7-10(15)11(8-9)16-13(18)20-14(2,3)4/h9-11H,5-8,15H2,1-4H3,(H,16,18)/t9-,10+,11+/m0/s1
• InChI Key: STWAQGKVYHZJCJ-HBNTYKKESA-N
• Canonical SMILES: CCOC(=O)C1CCC(C(C1)NC(=O)OC(C)(C)C)N
• Isomeric SMILES: CCOC(=O)[C@H]1CC[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)N
• Molecular Formula: C14H26N2O4
• Molecular Weight: 286.37 g/mol

Description

(1S,3R,4R)-4-Amino-3-(Boc-amino)-cyclohexanecarboxylic acid ethyl ester, also known as Boc-Aminocyclohexane-carboxylic acid ethyl ester (Boc-ACHCE), is an organic compound that has been widely studied and used in numerous scientific research applications. Boc-ACHCE is an important chiral compound, and is used as an intermediate in organic synthesis and as a starting material in the production of other organic compounds. Boc-ACHCE is also used in the synthesis of various drugs and pharmaceuticals, as well as in the production of agrochemicals.

Scientific Research Applications

• Synthesis Techniques and Applications : The compound is used in the synthesis of complex molecules. For example, it's used in the ring-closing metathesis-based synthesis of certain functionalized cyclohexene skeletons (Xin Cong & Z. Yao, 2006). Also, it plays a role in the biocatalytic asymmetric synthesis of vinyl-ACCA ethyl ester, a key chiral intermediate in the synthesis of potent hepatitis C virus inhibitors (Shaozhou Zhu et al., 2018).

• Functionalization and Modification of Molecules : The compound is involved in modifying other molecules, enhancing their properties or functionalities. For example, in the preparation of phytosteryl amino acid ester hydrochlorides and investigating their emulsifying properties (C. Jia et al., 2019).

• Polymer and Material Science : It has applications in the development of degradable polycationic materials and functionalized polymers (G. B. Thomas et al., 2012), and in the synthesis and polymerization of functional cyclic esters (M. Trollsås et al., 2000).

• Gas Permeation and Filtration : The compound is used in the synthesis of amino acid-functionalized ethyl cellulose, which shows promising results in gas permeation properties (Yoshitaka Ikeuchi et al., 2010).

• Medicinal Chemistry and Drug Development : It is a critical component in the synthesis of various pharmacophores and intermediates used in drug research (K. Belyk et al., 2010), such as in the synthesis of inhibitors of aminopeptidases (B. Moon & K. Huh, 1991).

• Catalysis and Chemical Transformations : The compound is used in palladium-catalyzed nucleophilic substitution for the synthesis of protected γ,δ-unsaturated N-methyl-α-amino acids (D. A. Alonso et al., 1997), and in the synthesis of unnatural alpha-amino acids via rhodium-catalyzed C-C bond forming hydrogenation (J. Kong et al., 2005).

Safety and Hazards

The compound should be stored in a refrigerator. It has several hazard statements including H302, H315, H319, H320, H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.